Cas no 477497-72-6 (4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide)

• Product Name: 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide
• CAS No: 477497-72-6
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• CID: 5847149
• PubChem ID: 3426546
• Update Time: 2025-06-11

4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2-((2-cyanoethyl)thio)phenyl)benzamide
• Benzamide, 4-cyano-N-[2-[(2-cyanoethyl)thio]phenyl]-
• AKOS024600255
• 4-cyano-N-[2-(2-cyanoethylsulfanyl)phenyl]benzamide
• F0806-0848
• AB00685220-01
• 477497-72-6
• 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide

• Inchi： 1S/C17H13N3OS/c18-10-3-11-22-16-5-2-1-4-15(16)20-17(21)14-8-6-13(12-19)7-9-14/h1-2,4-9H,3,11H2,(H,20,21)
• InChI Key： WSKLZTNPMVHWKI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SCCC#N)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 307.07793322g/mol
• Monoisotopic Mass: 307.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 462.8±40.0 °C(Predicted)
• pka: 12.27±0.70(Predicted)

Additional information on 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide

4-Cyano-N-{2-[(2-Cyanoethyl)sulfanyl]phenyl}benzamide (CAS No. 477497-72-6): An Overview of a Promising Compound in Medicinal Chemistry

4-Cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide (CAS No. 477497-72-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano and sulfanyl functional groups, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide is composed of a benzamide core with a cyano group at the para position and a substituted phenyl ring containing a sulfanyl group attached to a cyanoethyl moiety. This intricate arrangement of functional groups imparts the molecule with distinct chemical properties, including high stability and solubility, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the potential of 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide in various therapeutic areas. One notable application is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to reduced cell proliferation and inflammation, making it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models. These findings suggest that 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide could be developed into an effective treatment for chronic inflammatory conditions.

The pharmacokinetic properties of 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety when administered to patients. Preclinical studies have shown that it has good oral bioavailability and can effectively reach target tissues, making it suitable for oral administration in therapeutic settings.

To further explore the therapeutic potential of 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including cancer and inflammatory disorders. Early results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects.

Beyond its direct therapeutic applications, 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide has also shown potential as a lead compound for drug discovery. Its unique chemical structure provides a valuable scaffold for the development of novel derivatives with enhanced biological activities. Researchers are actively exploring modifications to the core structure to optimize its pharmacological properties and expand its therapeutic applications.

In conclusion, 4-cyano-N-{2-[(2-cyanoethyl)sulfanyl]phenyl}benzamide (CAS No. 477497-72-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.